[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl]boronic acid hydrochloride

• IUPAC Name: [2-(3,5-dimethylpyrazol-1-yl)-4-methoxyphenyl]boronic acid;hydrochloride
• InChI: InChI=1S/C12H15BN2O3.ClH/c1-8-6-9(2)15(14-8)12-7-10(18-3)4-5-11(12)13(16)17;/h4-7,16-17H,1-3H3;1H
• InChI Key: WMURUQPPZFKINL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)OC)N2C(=CC(=N2)C)C)(O)O.Cl
• Molecular Formula: C12H16BClN2O3
• Molecular Weight: 282.53 g/mol

Description

Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. They are a class of bioactive compounds with diverse pharmacological effects such as anticancer, antiviral, antifungal, antibacterial, anti-inflammatory, and antioxidant activities.

Synthesis Analysis

Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives was confirmed using techniques like elemental microanalysis, FTIR, and 1H NMR.

Chemical Reactions Analysis

The chemical reactions involving pyrazole derivatives are complex and varied. For instance, the condensation of acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can vary. For example, 3,5-Dimethylpyrazole is a white solid that dissolves well in polar organic solvents.

Mechanism of Action

Target of Action

Pyrazole-bearing compounds, which include mfcd13186175, are known for their diverse pharmacological effects .

Mode of Action

It’s worth noting that pyrazole-bearing compounds have been associated with potent antileishmanial and antimalarial activities .

Biochemical Pathways

Pyrazole-bearing compounds have been associated with antileishmanial and antimalarial activities, suggesting they may interact with the biochemical pathways of these diseases .

Pharmacokinetics

A related compound was found to have a long dissociation half-life (7 h), very high solubility in saline at ph 7 (>71 mg/ml), and pharmacokinetic properties commensurate with inhaled dosing by nebulization .

Result of Action

Related pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities .

Action Environment

The pharmacokinetic properties of a related compound suggest that it may be suitable for inhaled dosing, which could be influenced by environmental factors such as humidity and temperature .

Safety and Hazards

The safety and hazards associated with pyrazole derivatives can vary depending on the specific compound. For instance, 3,5-Dimethylpyrazole has been labeled with hazard statements including H302, H315, H319, H335, H361, H373.

Biochemical Analysis

Cellular Effects

Related pyrazole-bearing compounds have been shown to have significant effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that pyrazole-bearing compounds can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .